Cas no 683812-80-8 (Pyridin-2-ylmethanesulfonyl chloride;hydrochloride)

• Product Name: Pyridin-2-ylmethanesulfonyl chloride;hydrochloride
• CAS No: 683812-80-8
• MF: C₆H₇Cl₂NO₂S
• MW: 228.096278429031
• CID: 2194137
• Update Time: 2025-11-06

Pyridin-2-ylmethanesulfonyl chloride;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanesulfonyl chloride, hydrochloride
• Pyridin-2-ylmethanesulfonyl chloride hydrochloride
• Pyridin-2-ylmethanesulfonyl chloride;hydrochloride

• Inchi： 1S/C6H6ClNO2S.ClH/c7-11(9,10)5-6-3-1-2-4-8-6;/h1-4H,5H2;1H
• InChI Key： ZCXJLKLBMHCIRI-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=CN=1)(=O)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 209
• Topological Polar Surface Area: 55.4

Additional information on Pyridin-2-ylmethanesulfonyl chloride;hydrochloride

Pyridin-2-ylmethanesulfonyl chloride;hydrochloride (CAS No. 683812-80-8): A Comprehensive Overview

Pyridin-2-ylmethanesulfonyl chloride;hydrochloride, identified by its CAS number 683812-80-8, is a significant compound in the realm of pharmaceutical and chemical research. This compound, featuring a pyridin-2-yl moiety and a sulfonyl chloride group, has garnered attention due to its versatile applications in synthetic chemistry and drug development. The hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in various chemical transformations.

The pyridin-2-yl group is a key structural feature that imparts unique electronic and steric properties to the molecule. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often serving as pharmacophores in drug design. The sulfonyl chloride functionality, on the other hand, is a reactive handle that facilitates further derivatization, enabling the synthesis of more complex molecules. This combination makes Pyridin-2-ylmethanesulfonyl chloride;hydrochloride a crucial building block in the construction of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing innovative treatments for various diseases, including cancer and infectious disorders. The compound Pyridin-2-ylmethanesulfonyl chloride;hydrochloride has emerged as a promising candidate in this context. Its ability to undergo selective modifications allows chemists to tailor its properties for specific applications. For instance, it has been utilized in the synthesis of protease inhibitors, which are essential in targeting viral infections and cancerous growths.

The hydrochloride salt form of this compound enhances its stability and bioavailability, making it more suitable for pharmaceutical applications. This form is particularly advantageous in drug formulations where solubility and shelf-life are critical factors. Recent studies have demonstrated its efficacy in the development of small-molecule drugs that interact with biological targets at the molecular level. The compound's reactivity with nucleophiles enables the creation of diverse chemical structures, which can be further optimized for better pharmacological activity.

The role of Pyridin-2-ylmethanesulfonyl chloride;hydrochloride in medicinal chemistry extends beyond its use as an intermediate. It has been incorporated into libraries of compounds designed for high-throughput screening (HTS) to identify potential drug candidates. The pyridine ring's ability to engage in hydrogen bonding and π-stacking interactions with biological targets makes it an ideal scaffold for drug discovery efforts. Moreover, the sulfonyl chloride group can be easily converted into other functional groups, such as sulfonamides and sulfones, which are known to exhibit significant biological activity.

Advances in computational chemistry have further enhanced the utility of Pyridin-2-ylmethanesulfonyl chloride;hydrochloride in drug design. Molecular modeling studies have revealed its potential binding modes with various enzymes and receptors, providing insights into its mechanism of action. These insights are crucial for optimizing lead compounds and improving their therapeutic efficacy. The integration of experimental data with computational predictions has led to more informed decisions in medicinal chemistry research.

The synthesis of Pyridin-2-ylmethanesulfonyl chloride;hydrochloride involves well-established organic reactions, including sulfonylation and halogenation processes. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The compound's synthetic accessibility makes it an attractive choice for both academic and industrial research laboratories. Its versatility allows for the rapid assembly of complex molecules, which can be tested for biological activity using modern screening techniques.

In conclusion, Pyridin-2-ylmethanesulfonyl chloride;hydrochloride (CAS No. 683812-80-8) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing novel therapeutic agents. The ongoing research into its applications underscores its importance in addressing global health challenges. As scientific understanding advances, the potential uses of this compound are expected to expand, further solidifying its role as a cornerstone in modern drug development.